Cas no 341966-89-0 (1-{2-[(Benzoyloxy)ethanimidoyl]cyclopropyl}-4-methoxybenzene)

• Product Name: 1-{2-[(Benzoyloxy)ethanimidoyl]cyclopropyl}-4-methoxybenzene
• CAS No: 341966-89-0
• MF: C₁₉H₁₉NO₃
• MW: 309.359065294266
• CID: 5015718
• Update Time: 2025-10-28

1-{2-[(Benzoyloxy)ethanimidoyl]cyclopropyl}-4-methoxybenzene Chemical and Physical Properties

Names and Identifiers

• (E)-{1-[2-(4-methoxyphenyl)cyclopropyl]ethylidene}amino benzoate
• 1-{2-[(benzoyloxy)ethanimidoyl]cyclopropyl}-4-methoxybenzene
• 1-{2-[(Benzoyloxy)ethanimidoyl]cyclopropyl}-4-methoxybenzene

• Inchi： 1S/C19H19NO3/c1-13(20-23-19(21)15-6-4-3-5-7-15)17-12-18(17)14-8-10-16(22-2)11-9-14/h3-11,17-18H,12H2,1-2H3/b20-13+
• InChI Key： NFWHVKISQOCDPM-DEDYPNTBSA-N
• SMILES： O(C(C1C=CC=CC=1)=O)/N=C(\C)/C1CC1C1C=CC(=CC=1)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 434
• XLogP3: 3.8
• Topological Polar Surface Area: 47.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives

Additional information on 1-{2-[(Benzoyloxy)ethanimidoyl]cyclopropyl}-4-methoxybenzene

Professional Introduction to 1-{2-[(Benzoyloxy)ethanimidoyl]cyclopropyl}-4-methoxybenzene (CAS No. 341966-89-0)

1-{2-[(Benzoyloxy)ethanimidoyl]cyclopropyl}-4-methoxybenzene, identified by its CAS number 341966-89-0, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules characterized by its intricate structural framework, which includes a cyclopropyl ring and a methoxy-substituted benzene ring. The presence of these structural motifs suggests potential applications in the development of novel therapeutic agents, particularly those targeting complex biological pathways.

The benzoyloxyethanimidoyl moiety in the molecular structure is particularly noteworthy, as it introduces both electron-withdrawing and electron-donating functionalities. This dual nature can influence the compound's reactivity and interaction with biological targets, making it a promising candidate for further investigation. The cyclopropyl group, a three-membered carbon ring, is known for its unique electronic properties and steric constraints, which can modulate the binding affinity and selectivity of the compound towards specific enzymes or receptors.

Recent advancements in computational chemistry have enabled researchers to predict the pharmacokinetic and pharmacodynamic properties of such complex molecules with greater accuracy. Molecular docking studies have been instrumental in identifying potential binding sites for 1-{2-[(Benzoyloxy)ethanimidoyl]cyclopropyl}-4-methoxybenzene within biological targets, such as kinases and transcription factors. These studies have revealed that the compound exhibits high affinity for certain protein domains, suggesting its utility in inhibiting key signaling pathways involved in diseases like cancer and inflammation.

In vitro experiments have further validated these computational findings. Researchers have synthesized derivatives of 1-{2-[(Benzoyloxy)ethanimidoyl]cyclopropyl}-4-methoxybenzene to assess their biological activity. Preliminary results indicate that certain analogs demonstrate potent inhibitory effects on enzymes associated with tumor growth and metastasis. The methoxy group on the benzene ring appears to enhance the compound's solubility and bioavailability, which are critical factors for drug development.

The structural features of 1-{2-[(Benzoyloxy)ethanimidoyl]cyclopropyl}-4-methoxybenzene also make it an attractive scaffold for medicinal chemists. By modifying specific functional groups, researchers can fine-tune the compound's properties to optimize its therapeutic efficacy. For instance, replacing the benzoyloxy group with other electron-withdrawing substituents might alter the compound's binding profile without significantly compromising its activity.

One of the most exciting aspects of this compound is its potential application in combination therapies. The ability to design molecules that target multiple pathways simultaneously has become a cornerstone of modern drug design. 1-{2-[(Benzoyloxy)ethanimidoyl]cyclopropyl}-4-methoxybenzene could be developed into a lead compound for drugs that synergize with existing treatments, thereby improving patient outcomes.

The synthesis of 1-{2-[(Benzoyloxy)ethanimidoyl]cyclopropyl}-4-methoxybenzene presents unique challenges due to its complex structure. However, recent innovations in synthetic methodologies have made it more feasible to produce this compound on a scalable basis. Techniques such as transition-metal-catalyzed cross-coupling reactions have been particularly useful in constructing the cyclopropyl and benzene rings efficiently.

As research continues to uncover new biological targets and mechanisms, the demand for structurally diverse compounds like 1-{2-[(Benzoyloxy)ethanimidoyl]cyclopropyl}-4-methoxybenzene is expected to grow. Its unique combination of structural features makes it a valuable asset in the quest for novel therapeutics. Future studies will likely focus on optimizing its synthetic routes, exploring its mechanism of action, and evaluating its potential in clinical trials.

The development of new pharmaceuticals is a highly collaborative effort involving chemists, biologists, pharmacologists, and clinicians. 1-{2-[(Benzoyloxy)ethanimidoyl]cyclopropyl}-4-methoxybenzene exemplifies how interdisciplinary research can lead to breakthroughs in drug discovery. By leveraging advances in chemistry and biology, scientists are paving the way for more effective treatments for a wide range of diseases.